3-(Prop-2-yn-1-yloxy)propane-1-sulfonyl chloride

• Molecular Formula: C6H9ClO3S
• Molecular Weight: 196.65 g/mol
• IUPAC Name: 3-prop-2-ynoxypropane-1-sulfonyl chloride
• InChI: InChI=1S/C6H9ClO3S/c1-2-4-10-5-3-6-11(7,8)9/h1H,3-6H2
• InChI Key: DYQAADRYPFDNOY-UHFFFAOYSA-N
• Canonical SMILES: C#CCOCCCS(=O)(=O)Cl

Description

3-(Prop-2-yn-1-yloxy)propane-1-sulfonyl chloride is a useful research compound. Its molecular formula is C6H9ClO3S and its molecular weight is 196.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Referring to FIG. 16, a slurry of sodium 3-(propargyloxy)propyl sulfonate (5.0 g, 25.0 mmol, 1.0 equiv.) and thionyl chloride (25 mL, 344 mmol, 13.8 equiv.) was heated to 100° C. under N2 for three hours. The mixture was concentrated to a thick oil, diluted with 50 mL benzene, and concentrated again by rotavap to obtain a waxy solid. The material was slurried in 50 mL dichloromethane and filtered. The solids were discarded and the mother liquor concentrated on rotavap to obtain product as an orange oil (4.7 g, 95%). 1H NMR (300 MHz. CDCl3) δ 4.17 (d, 2H), 3.82 (t, 2H), 3.70 (t, 2H). 2.47 (t, 1H), 2.34 (m, 2H).